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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B1662238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SKF 91488 dihydrochloride is a potent and specific, non-competitive inhibitor of histamine N-

methyltransferase (HNMT), a key enzyme responsible for the metabolic inactivation of

histamine in mammals. By inhibiting HNMT, SKF 91488 elevates endogenous histamine levels,

making it a valuable tool for studying the physiological and pathological roles of histamine.

These application notes provide detailed information on the solubility, preparation, and

experimental use of SKF 91488 dihydrochloride.

Physicochemical Properties and Solubility
SKF 91488 dihydrochloride is the salt form of 4-(N,N-Dimethylamino)butylisothiourea. Its

dihydrochloride form generally confers better solubility in aqueous solutions compared to the

free base.

Table 1: Solubility of SKF 91488 Dihydrochloride

Solvent Solubility Source

DMSO Soluble to 75 mM [1]
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While specific quantitative data for solubility in aqueous buffers such as water or PBS is not

readily available, the dihydrochloride salt form suggests good aqueous solubility. It is

recommended to empirically determine the maximum solubility for your specific application if

high concentrations are required.

Mechanism of Action
SKF 91488 dihydrochloride exerts its biological effects by inhibiting the enzyme histamine N-

methyltransferase (HNMT). HNMT is one of the two primary enzymes, along with diamine

oxidase (DAO), that catabolize histamine. HNMT methylates the imidazole ring of histamine,

rendering it inactive. By inhibiting HNMT, SKF 91488 prevents the degradation of histamine,

leading to an accumulation of this biogenic amine in tissues where HNMT is expressed. This

elevation of histamine levels can potentiate histamine-mediated physiological responses.
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Figure 1: Mechanism of action of SKF 91488 dihydrochloride.
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It is recommended to prepare a concentrated stock solution of SKF 91488 dihydrochloride in

a suitable solvent, which can then be diluted to the desired final concentration for experiments.

Protocol for a 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh out a precise amount of SKF 91488 dihydrochloride powder

(MW: 248.21 g/mol ). For example, to prepare 1 ml of a 10 mM stock solution, weigh out 2.48

mg.

Dissolving: Add the appropriate volume of high-purity DMSO to the powder. For 1 ml of a 10

mM solution, add 1 ml of DMSO.

Mixing: Vortex or sonicate the solution gently until the compound is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for long-term storage.
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Figure 2: Workflow for preparing a stock solution of SKF 91488 dihydrochloride.

Application in Cell-Based Assays
For in vitro experiments, the DMSO stock solution can be diluted into the cell culture medium. It

is crucial to ensure that the final concentration of DMSO does not exceed a level that is toxic to

the cells (typically <0.5%).
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General Protocol for Cell Culture Experiments:

Thaw Stock Solution: Thaw an aliquot of the SKF 91488 dihydrochloride stock solution at

room temperature.

Prepare Intermediate Dilution (Optional): If the final concentration is very low, it may be

necessary to prepare an intermediate dilution in cell culture medium to ensure accurate

pipetting.

Final Dilution: Add the appropriate volume of the stock solution (or intermediate dilution) to

the cell culture medium to achieve the desired final concentration. For example, to achieve a

final concentration of 100 µM from a 10 mM stock, dilute the stock solution 1:100 in the

culture medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without the

compound) to the cell culture medium.

Treatment: Replace the existing medium in the cell culture plates with the medium containing

SKF 91488 dihydrochloride or the vehicle control.

Incubation: Incubate the cells for the desired period under standard cell culture conditions.

Note: The optimal concentration of SKF 91488 dihydrochloride and the incubation time

should be determined empirically for each cell line and experimental setup. A concentration of

100 µM has been used in some studies.[1]

In Vivo Administration
For in vivo studies, the preparation of SKF 91488 dihydrochloride will depend on the route of

administration. Due to its likely aqueous solubility, it can be dissolved in sterile saline or a

suitable buffer.

General Protocol for Intracerebroventricular (i.c.v.) Injection in Rodents:

Preparation of Injection Solution: Dissolve SKF 91488 dihydrochloride in sterile, pyrogen-

free saline or an appropriate artificial cerebrospinal fluid (aCSF) to the desired concentration.
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Doses in the range of 10-100 µg per animal have been reported for i.c.v. administration in

rats.

Vehicle Control: Prepare a vehicle control using the same sterile saline or aCSF.

Administration: Following established stereotaxic surgical procedures, slowly inject the

prepared solution into the cerebral ventricles.

Monitoring: Monitor the animals for the desired physiological or behavioral responses.

Note: All in vivo procedures must be performed in accordance with approved animal care and

use protocols. The optimal dosage and route of administration should be determined for each

specific animal model and research question.

Histamine N-Methyltransferase (HNMT) Enzyme Assay
This protocol provides a general framework for an in vitro HNMT enzyme inhibition assay using

SKF 91488 dihydrochloride. This assay typically measures the formation of radiolabeled N-

methylhistamine from histamine and a radiolabeled methyl donor.

Materials:

Recombinant or purified HNMT enzyme

Histamine

S-adenosyl-L-[methyl-³H]methionine (radiolabeled methyl donor)

SKF 91488 dihydrochloride

Assay buffer (e.g., phosphate buffer, pH 7.5)

Scintillation cocktail and counter

Procedure:

Prepare Reagents: Prepare solutions of HNMT enzyme, histamine, S-adenosyl-L-[methyl-

³H]methionine, and various concentrations of SKF 91488 dihydrochloride in the assay
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buffer.

Reaction Setup: In a microcentrifuge tube, combine the HNMT enzyme and the desired

concentration of SKF 91488 dihydrochloride (or vehicle for control). Pre-incubate for a

short period (e.g., 10-15 minutes) at 37°C.

Initiate Reaction: Start the enzymatic reaction by adding histamine and S-adenosyl-L-

[methyl-³H]methionine to the tube.

Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 20-30 minutes).

Terminate Reaction: Stop the reaction by adding a quenching solution (e.g., a high pH

buffer).

Extraction: Extract the radiolabeled N-methylhistamine product into an organic solvent (e.g.,

a mixture of toluene and isoamyl alcohol).

Quantification: Measure the radioactivity in the organic phase using a scintillation counter.

Data Analysis: Calculate the percentage of HNMT inhibition for each concentration of SKF
91488 dihydrochloride and determine the IC₅₀ value.

Safety and Handling
SKF 91488 dihydrochloride is intended for research use only. Standard laboratory safety

precautions should be followed when handling this compound. This includes wearing personal

protective equipment such as gloves, a lab coat, and safety glasses. Avoid inhalation of dust

and contact with skin and eyes. Consult the Safety Data Sheet (SDS) for more detailed

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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